Cas no 239124-59-5 (5-ethoxy-4-(phenylmethyl)-1H-Imidazole)

• Product Name: 5-ethoxy-4-(phenylmethyl)-1H-Imidazole
• CAS No: 239124-59-5
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 245575
• PubChem ID: 15879920
• Update Time: 2025-04-19

5-ethoxy-4-(phenylmethyl)-1H-Imidazole Chemical and Physical Properties

Names and Identifiers

• 5-ethoxy-4-(phenylmethyl)-1H-Imidazole
• 1H-Imidazole,4-ethoxy-5-(phenylmethyl)- (9CI)
• 1H-Imidazole,5-ethoxy-4-(phenylmethyl)-
• 4-Benzyl-5-ethoxy-1H-imidazole
• 239124-59-5

• Inchi： 1S/C12H14N2O/c1-2-15-12-11(13-9-14-12)8-10-6-4-3-5-7-10/h3-7,9H,2,8H2,1H3,(H,13,14)
• InChI Key： PWNIYJMZUXNDBR-UHFFFAOYSA-N
• SMILES： O(CC)C1=C(CC2C=CC=CC=2)NC=N1

Computed Properties

• Exact Mass: 202.110613074g/mol
• Monoisotopic Mass: 202.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.9Ų